Cas no 921825-74-3 (2-(4-bromophenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide)

• Product Name: 2-(4-bromophenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide
• CAS No: 921825-74-3
• MF: C₂₀H₁₈BrN₃O₂
• MW: 412.27982378006
• CID: 6105968
• PubChem ID: 18569634
• Update Time: 2025-11-02

2-(4-bromophenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide
• Benzeneacetamide, 4-bromo-N-[2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)ethyl]-
• 2-(4-bromophenyl)-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]acetamide
• 2-(4-bromophenyl)-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)acetamide
• F2236-0092
• 2-(4-bromophenyl)-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]acetamide
• 921825-74-3
• AKOS024629909

• Inchi： 1S/C20H18BrN3O2/c21-17-8-6-15(7-9-17)14-19(25)22-12-13-24-20(26)11-10-18(23-24)16-4-2-1-3-5-16/h1-11H,12-14H2,(H,22,25)
• InChI Key： GVAYCVKIPDMCNW-UHFFFAOYSA-N
• SMILES： C1(CC(NCCN2N=C(C3=CC=CC=C3)C=CC2=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 411.05824g/mol
• Monoisotopic Mass: 411.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 14.99±0.46(Predicted)

Additional information on 2-(4-bromophenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide

2-(4-Bromophenyl)-N-2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-Yl)ethylacetamide: A Promising Compound for Pharmaceutical Innovation

2-(4-Bromophenyl)-N-2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-Yl)ethylacetamide is a novel organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. Its CAS No. 921825-74-3 identifies it as a distinct chemical entity, which is crucial for its classification and potential applications in drug development. This synthetic molecule is characterized by its complex ring systems and functional groups, which may contribute to its pharmacological properties. Recent studies have highlighted its potential as a targeted therapeutic agent for various diseases, making it a subject of interest for both academic and industrial researchers.

The 2-(4-bromophenyl) moiety in this compound plays a critical role in its biological activity. The bromine atom at the para position of the phenyl ring is known to influence the molecule's interaction with biological targets, such as receptors or enzymes. This functional group may enhance the compound's ability to modulate cellular processes, making it a valuable candidate for further investigation. Additionally, the 6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl ring system introduces a pyridazinone core, which is a common structural feature in many bioactive compounds. This heterocyclic ring is believed to contribute to the compound's stability and its potential for forming hydrogen bonds with target proteins.

Recent research has focused on the synthetic pathways and chemical modifications of 2-(4-bromophenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide. Scientists have explored various reaction conditions and solvent systems to optimize its yield and purity. These efforts are crucial for the development of scalable synthesis methods, which are essential for transitioning from laboratory research to industrial production. Additionally, the stereochemistry of the compound has been studied to determine its potential for enantioselective interactions with biological targets.

One of the most promising areas of research involving this compound is its potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, including arthritis, neurodegenerative disorders, and cardiovascular conditions. Studies have shown that the pyridazinone core may inhibit the activity of pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This mechanism of action could make the compound a valuable addition to the arsenal of anti-inflammatory drugs. Furthermore, its selective activity may reduce the risk of side effects commonly associated with broad-spectrum anti-inflammatory agents.

Another area of interest is the antioxidant properties of 2-(4-bromophenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide. Oxidative stress is implicated in a wide range of diseases, including cancer, diabetes, and age-related disorders. The compound's ability to scavenge free radicals and inhibit oxidative damage could make it a potential therapeutic agent. Recent studies have demonstrated that the phenyl substituent in the molecule may enhance its antioxidant capacity by facilitating electron transfer reactions. These findings highlight the compound's potential for applications in both preventive and therapeutic medicine.

The pharmacokinetic profile of this compound is another critical aspect of its development. Researchers have investigated its absorption, distribution, metabolism, and excretion (ADME) properties to determine its suitability for clinical use. The ethylacetamide group in the molecule may influence its solubility and bioavailability, which are essential factors for drug efficacy. Additionally, the lipophilicity of the compound may affect its ability to cross biological membranes, such as the blood-brain barrier, which is important for treating central nervous system disorders.

Recent advances in computational chemistry have also contributed to the understanding of this compound's properties. Molecular docking studies and quantum mechanical calculations have been used to predict its interactions with various biological targets. These computational models help researchers identify potential binding sites and affinity values, which are crucial for drug design. The pyridazinone core has been found to exhibit high affinity for certain receptors, suggesting its potential as a lead compound for further optimization.

Despite its promising properties, the development of 2-(4-bromophenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide faces several challenges. One of the main obstacles is the synthetic complexity of the molecule, which requires precise control over reaction conditions and catalysts. Additionally, the toxicological profile of the compound must be thoroughly evaluated to ensure its safety for human use. These challenges highlight the need for continued research and collaboration between academic and industrial teams to advance the compound's potential applications.

In conclusion, 2-(4-bromophenyl)-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure and potential pharmacological properties make it a promising candidate for the development of new therapeutic agents. As research continues to uncover its mechanisms of action and optimize its synthesis, this compound may play a pivotal role in addressing various medical challenges. The ongoing exploration of its properties underscores the importance of interdisciplinary research in advancing drug discovery and development.